6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid
Overview
Description
“6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid” is a derivative of pyridinecarboxylic acid . It is also known as 6-(Trifluoromethyl)nicotinic acid . The empirical formula is C7H4F3NO2 and the molecular weight is 191.11 .
Synthesis Analysis
Trifluoromethylpyridine (TFMP) derivatives, including “6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid”, are synthesized using two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid” can be represented by the SMILES stringOC(=O)c1ccc(nc1)C(F)(F)F . This indicates that the molecule contains a carboxylic acid group attached to a pyridine ring, which is further substituted with a trifluoromethyl group . Physical And Chemical Properties Analysis
The physical and chemical properties of “6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid” include a melting point of 193-197 °C . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid, focusing on unique applications:
Crop Protection
The trifluoromethylpyridine structural motif, closely related to the compound , has been successfully used in crop protection. Molecules containing this motif have been introduced as fungicides, herbicides, and insecticides due to their valuable biological activity .
Drug Potency Enhancement
Compounds with a -CF3 group have shown improved drug potency. For example, they can enhance the inhibition of reverse transcriptase enzymes by lowering the pKa of cyclic carbamates through key hydrogen bonding interactions with proteins .
Cell Proliferation and Apoptosis
Trifluoromethyl groups in molecules are involved in cell proliferation, apoptosis, motility, and cell invasion, as well as glucose metabolism. This is particularly relevant in cancer research where controlling these cellular processes is crucial .
Lipid Kinase Inhibition
The trifluoromethyl group-containing drugs have been used to inhibit PI3Ks, a type of lipid kinase involved in several cellular processes. Alpelisib is one such drug that contains trifluoromethyl alkyl substituted pyridine .
Physicochemical Property Modification
The unique physicochemical properties imparted by the fluorine atom combined with the characteristics of the pyridine moiety contribute to the biological activities of trifluoromethylpyridine (TFMP) derivatives. This suggests potential novel applications in various fields of chemistry and biology .
Synthetic Chemistry
Trifluoromethylpyridines are synthesized through methods such as halogen exchange or assembly from trifluoromethyl-containing building blocks. These compounds are then applied in further chemical syntheses and research applications .
Future Directions
Mechanism of Action
Target of Action
6-Methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid is a derivative of trifluoromethylpyridine (TFMP), which is widely used in the agrochemical and pharmaceutical industries Tfmp derivatives are known to have a broad range of biological activities due to the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .
Mode of Action
It’s known that the biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
Tfmp derivatives are known to have a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Tfmp derivatives are known to have a broad range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .
Action Environment
It’s known that the biological activities of tfmp derivatives can be influenced by the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid involves the introduction of a methyl group and a trifluoromethyl group onto a pyridine ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2,6-dimethylpyridine", "trifluoromethyl iodide", "copper(I) iodide", "potassium carbonate", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine is reacted with trifluoromethyl iodide and copper(I) iodide in ethanol to form 6-methyl-5-trifluoromethylpyridine.", "Step 2: The resulting compound is then treated with potassium carbonate and carbon dioxide in water to introduce a carboxyl group, forming 6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
1211539-77-3 |
Product Name |
6-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid |
Molecular Formula |
C8H6F3NO2 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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